molecular formula C12H17NO3 B8621182 4-(2-Ethyl-1,3-dioxan-2-yl)-2-methoxypyridine CAS No. 219832-71-0

4-(2-Ethyl-1,3-dioxan-2-yl)-2-methoxypyridine

Cat. No.: B8621182
CAS No.: 219832-71-0
M. Wt: 223.27 g/mol
InChI Key: ZRJNWKANQXXLPV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Ethyl-1,3-dioxan-2-yl)-2-methoxypyridine is a useful research compound. Its molecular formula is C12H17NO3 and its molecular weight is 223.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

219832-71-0

Molecular Formula

C12H17NO3

Molecular Weight

223.27 g/mol

IUPAC Name

4-(2-ethyl-1,3-dioxan-2-yl)-2-methoxypyridine

InChI

InChI=1S/C12H17NO3/c1-3-12(15-7-4-8-16-12)10-5-6-13-11(9-10)14-2/h5-6,9H,3-4,7-8H2,1-2H3

InChI Key

ZRJNWKANQXXLPV-UHFFFAOYSA-N

Canonical SMILES

CCC1(OCCCO1)C2=CC(=NC=C2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 38.23 g of 1-(2-methoxy-pyridin-4-yl)-propan-1-one (231.4 mmol) as obtainable from Example 2 in 575 mL toluene were added 100 mL 1,3-propandiol (1.39 mol, 6.0 eq), 473 μL sulfuric acid (4.63 mmol, 0.02 eq) and 889 mg para-toluene sulfonic acid monohydrate (4.63 mmol, 0.02 eq). The reaction mixture was heated for 72 h (NMR control: <2% starting material 1-(2-methoxy-pyridin-4-yl)-propan-1-one) to reflux using a Dean-Stark trap (oil bath temperature 160° C.). After cooling down to room temperature, 500 mL saturated aqueous NaHCO3 were added and the phases were separated. The organic phase was washed twice with 250 mL, in total with 500 mL brine and was then dried over 50 g Na2SO4 (30 min) and filtered. The filter cake was washed with 100 mL toluene. After evaporation of solvent in a rotary evaporator (50° C./10 mbar), the crude product (40.31 g, 78% by weight) was obtained as a brown oil (HPLC purity 93.9% area). Purification was achieved using a high vacuum distillation (bp 95° C. at 0.056 mbar, oil bath temperature 125° C., 40 cm Vigreux column) furnishing the title compound (31.80 g, 142.4 mmol, 62% by weight) as colourless liquid.
Quantity
38.23 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
575 mL
Type
solvent
Reaction Step One
Quantity
473 μL
Type
catalyst
Reaction Step One
Quantity
889 mg
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
500 mL
Type
reactant
Reaction Step Three

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